3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol

• IUPAC Name: 3-[(5-chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol
• InChI: InChI=1S/C10H14ClN3O/c1-10(2)7(3-8(10)15)14-9-12-4-6(11)5-13-9/h4-5,7-8,15H,3H2,1-2H3,(H,12,13,14)
• InChI Key: LOSYENCFLRNVKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1O)NC2=NC=C(C=N2)Cl)C
• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol

Description

3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in a variety of research areas.

Mechanism of Action

The mechanism of action of 3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol is not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are also not yet fully understood. However, it is believed that this compound may have effects on the nervous system, immune system, and other physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol in lab experiments is its unique structure, which may allow for the development of novel compounds with improved properties. However, a limitation of using this compound is that its mechanism of action and physiological effects are not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol. One direction is to further investigate its mechanism of action and physiological effects. Another direction is to use this compound as a starting point for the development of new drugs with improved properties. Additionally, this compound may be used in the development of new research tools and techniques.

Synthesis Methods

The synthesis of 3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol involves several steps. The starting material is 5-chloropyrimidine-2-carboxylic acid, which is converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2,2-dimethylcyclobutan-1-ol in the presence of a base to yield the desired product.

Scientific Research Applications

3-[(5-Chloropyrimidin-2-yl)amino]-2,2-dimethylcyclobutan-1-ol has potential applications in a variety of scientific research areas. One potential application is in the development of new drugs. This compound may be used as a starting point for the synthesis of novel compounds with improved drug-like properties.